molecular formula C9H12O B151403 3,4-Dimethylbenzyl alcohol CAS No. 6966-10-5

3,4-Dimethylbenzyl alcohol

Cat. No. B151403
CAS RN: 6966-10-5
M. Wt: 136.19 g/mol
InChI Key: OKGZCXPDJKKZAP-UHFFFAOYSA-N
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Description

3,4-Dimethylbenzyl alcohol is a chemical compound with the molecular formula C9H12O . It has a molecular weight of 136.19 .


Molecular Structure Analysis

The IUPAC Standard InChI for 3,4-Dimethylbenzyl alcohol is InChI=1S/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h3-5,10H,6H2,1-2H3 . The structure of this compound can also be represented as a 2D Mol file or a computed 3D SD file .


Physical And Chemical Properties Analysis

3,4-Dimethylbenzyl alcohol has a density of 1.0±0.1 g/cm3, a boiling point of 219.5±0.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C . It also has an enthalpy of vaporization of 48.2±3.0 kJ/mol, a flash point of 101.7±8.9 °C, and an index of refraction of 1.536 .

Scientific Research Applications

Microbial Fuel Cell Energy Generation

3,4-Dimethylbenzyl alcohol has been utilized as a fuel source in microbial fuel cells (MFCs) to generate power. This application explores the potential of bio-electrochemical systems to convert the chemical energy stored in organic compounds directly into electrical energy through the catalytic reactions of microorganisms .

Host-Guest Chemistry

This compound serves as a raw material for the synthesis of cyclotriveratrylene, which is a key component used in host-guest chemistry. This field involves the study of complexes that are formed between two or more molecules or ions where one (the host) includes a cavity into which the other (the guest) can fit .

Toxicity Assessment

In environmental and health sciences, 3,4-Dimethylbenzyl alcohol has been used to determine the toxicities of pseudocumene and its metabolites for E.coli JM101. This application is crucial for understanding the impact of chemical substances on biological systems and for assessing potential risks to human health and the environment .

properties

IUPAC Name

(3,4-dimethylphenyl)methanol
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URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h3-5,10H,6H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OKGZCXPDJKKZAP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)CO)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60219954
Record name 3,4-Dimethylbenzyl alcohol
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Molecular Weight

136.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Product Name

3,4-Dimethylbenzyl alcohol

CAS RN

6966-10-5
Record name 3,4-Dimethylbenzyl alcohol
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Record name 3,4-Dimethylbenzyl alcohol
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Record name 3,4-Dimethylbenzyl alcohol
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Record name 3,4-dimethylbenzyl alcohol
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the role of 3,4-Dimethylbenzyl alcohol in the bacterial degradation of pseudocumene?

A1: 3,4-Dimethylbenzyl alcohol is an intermediate in the multistep oxidation of pseudocumene (1,2,4-trimethylbenzene) to 3,4-dimethylbenzaldehyde by Pseudomonas putida [, ]. This bacterium utilizes enzymes encoded on the TOL (pWWO) plasmid to catalyze these reactions.

Q2: Can the accumulation of 3,4-Dimethylbenzyl alcohol be manipulated during pseudocumene degradation?

A2: Yes. Research indicates that specific concentrations of pseudocumene or 3,4-dimethylbenzyl alcohol itself can inhibit the further oxidation of 3,4-dimethylbenzaldehyde to 3,4-dimethylbenzoic acid []. This manipulation of substrate and intermediate concentrations allows researchers to favor the production of 3,4-dimethylbenzaldehyde in a two-liquid phase bioconversion system.

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